Cas no 2228360-03-8 (2-(5-bromopyridin-3-yl)-2-methoxypropan-1-amine)

• Product Name: 2-(5-bromopyridin-3-yl)-2-methoxypropan-1-amine
• CAS No: 2228360-03-8
• MF: C₉H₁₃BrN₂O
• MW: 245.116321325302
• CID: 6550852
• PubChem ID: 165657769
• Update Time: 2025-05-21

2-(5-bromopyridin-3-yl)-2-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromopyridin-3-yl)-2-methoxypropan-1-amine
• EN300-2002090
• 2228360-03-8

• Inchi： 1S/C9H13BrN2O/c1-9(6-11,13-2)7-3-8(10)5-12-4-7/h3-5H,6,11H2,1-2H3
• InChI Key： CBZKIGSYXYCZMT-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(C)(CN)OC

Computed Properties

• Exact Mass: 244.02113g/mol
• Monoisotopic Mass: 244.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 48.1Ų

Additional information on 2-(5-bromopyridin-3-yl)-2-methoxypropan-1-amine

2-(5-Bromopyridin-3-yl)-2-methoxypropan-1-amine

Introduction to 2-(5-Bromopyridin-3-yl)-2-methoxypropan-1-amine (CAS No. 2228360-03-8)

2-(5-Bromopyridin-3-yl)-2-methoxypropan-1-amine, a compound with the CAS registry number 2228360-03-8, is an organic chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a bromine atom at the 5-position and a methoxy group at the 3-position, connected to a propaneamine moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and development.

Structural Features and Synthesis

The molecular structure of 2-(5-bromopyridin-3-yl)-2-methoxypropan-1-amine is defined by its pyridine ring, which serves as a key structural element. The bromine substitution at the 5-position introduces electronic effects that can influence the molecule's reactivity and pharmacokinetic properties. The methoxy group at the 3-position adds further complexity, potentially enhancing solubility or acting as a directing group in subsequent chemical reactions.

The synthesis of this compound typically involves multi-step processes, often starting from bromopyridine derivatives. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the pyridine core, followed by selective alkylation or amination steps to introduce the propaneamine moiety.

Pharmacological Properties and Applications

Recent studies have highlighted the potential of 2-(5-bromopyridin-3-yl)-2-methoxypropan-1-amine as a lead compound in drug discovery programs targeting various therapeutic areas. Its unique structure allows for interactions with multiple biological targets, including kinases, ion channels, and receptors. For example, preliminary in vitro assays have demonstrated moderate inhibitory activity against certain protein kinases, suggesting its potential role in anti-cancer therapies.

In addition to its direct pharmacological effects, this compound has been utilized as an intermediate in the synthesis of more complex molecules. Its versatility stems from the ability of its functional groups to undergo further modifications, enabling chemists to explore diverse chemical space for drug development.

Toxicological Considerations

As with any novel chemical entity, understanding the toxicological profile of 2-(5-bromopyridin-3-yl)-2-methoxypropan-1-amieno CAS No. 2228360 is crucial for its safe handling and application in therapeutic contexts. Recent toxicological studies have focused on assessing its acute and chronic toxicity profiles using standardized assays. These studies have provided valuable insights into its potential risks and mechanisms of action at cellular and molecular levels.

Preliminary data indicate that CAS No. 2228360 exhibits moderate cytotoxicity in certain cell lines, which may be attributed to its interaction with cellular proteins or disruption of metabolic pathways. However, further investigations are required to fully characterize its toxicokinetics and identify any potential biomarkers associated with toxicity.

Future Directions and Research Opportunities

The continued exploration of CAS No. 228360's properties presents exciting opportunities for advancing both fundamental and applied research. Ongoing efforts are focused on optimizing its pharmacokinetic profile through structural modifications, such as altering substituents on the pyridine ring or modifying the propaneamine moiety.

Collaborative research initiatives between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical applications. Additionally, leveraging computational chemistry tools for virtual screening and molecular modeling will aid in identifying novel targets and optimizing therapeutic efficacy.